2-(4-(2-bromophenylsulfonamido)phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide
Description
2-(4-(2-bromophenylsulfonamido)phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide is a useful research compound. Its molecular formula is C18H21BrN2O4S and its molecular weight is 441.34. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Sulfonamide derivatives have been extensively studied for their antimicrobial properties. For instance, Darwish et al. (2014) synthesized novel heterocyclic compounds bearing a sulfonamoyl moiety, showing promising in vitro antibacterial and antifungal activities (Darwish et al., 2014). Similarly, Fahim and Ismael (2019) reported on the synthesis and antimicrobial activity of novel sulphonamide derivatives, highlighting their potential as antimicrobial agents (Fahim & Ismael, 2019).
Anticancer and Enzyme Inhibition
Sulfonamide compounds have also been evaluated for their anticancer properties and enzyme inhibition capabilities. For example, a study by Carta et al. (2017) focused on thiazolylsulfonamides with carbonic anhydrase inhibitory action, revealing their potential as drug candidates for treating various pathologies including cancer (Carta et al., 2017). Another study by Zyabrev et al. (2022) synthesized 4-arylsulfonyl-1,3-oxazoles, evaluating their in vitro anticancer activity and indicating significant potential against certain cancer cell lines (Zyabrev et al., 2022).
Antioxidant Activity
Moreover, sulfonamide derivatives have been explored for their antioxidant activity. Boudebbous et al. (2021) investigated the free radical scavenging activity of an amidoalkyl-2-naphthol derivative, demonstrating potent antioxidant properties comparable to known antioxidants (Boudebbous et al., 2021).
properties
IUPAC Name |
2-[4-[(2-bromophenyl)sulfonylamino]phenyl]-N-(1-hydroxy-2-methylpropan-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21BrN2O4S/c1-18(2,12-22)20-17(23)11-13-7-9-14(10-8-13)21-26(24,25)16-6-4-3-5-15(16)19/h3-10,21-22H,11-12H2,1-2H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCVZGLHKKLNNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)NC(=O)CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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